Cas no 78316-09-3 (Methyl 3H-imidazo[4,5-B]pyridine-7-carboxylate)

Methyl 3H-imidazo[4,5-B]pyridine-7-carboxylate is a heterocyclic organic compound featuring a fused imidazo[4,5-B]pyridine core with a methyl ester functional group at the 7-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The ester group enhances reactivity, facilitating further derivatization under mild conditions. Its rigid bicyclic framework contributes to stability while allowing precise structural modifications. The compound is commonly utilized in medicinal chemistry research for constructing kinase inhibitors and other therapeutic agents targeting nucleic acid interactions. Proper handling under inert conditions is recommended due to potential sensitivity to moisture and air.
Methyl 3H-imidazo[4,5-B]pyridine-7-carboxylate structure
78316-09-3 structure
Product Name:Methyl 3H-imidazo[4,5-B]pyridine-7-carboxylate
CAS No:78316-09-3
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD13176758
CID:574234
PubChem ID:3433734
Update Time:2025-10-22

Methyl 3H-imidazo[4,5-B]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid methyl ester
    • Methyl 3H-imidazo[4,5-b]pyridine-7-carboxylate
    • AC1MPDXM
    • NSC371789
    • NSC-371789
    • PB15133
    • SureCN1664975
    • methyl 1H-imidazo[4,5-b]pyridine-7-carboxylate
    • IEVPXSBGABKEOL-UHFFFAOYSA-N
    • FCH1175806
    • AK170641
    • 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, methyl ester
    • 3H-Imidazo[4,5-b]pyridine-7-carboxylicacid, methyl ester
    • AKOS025289566
    • SCHEMBL1664975
    • SCHEMBL18225106
    • CS-0049092
    • METHYL3H-IMIDAZO[4,5-B]PYRIDINE-7-CARBOXYLATE
    • DTXSID40392436
    • P11587
    • 78316-09-3
    • AS-50973
    • A865056
    • DB-183425
    • Methyl 3H-imidazo[4,5-B]pyridine-7-carboxylate
    • MDL： MFCD13176758
    • Inchi： 1S/C8H7N3O2/c1-13-8(12)5-2-3-9-7-6(5)10-4-11-7/h2-4H,1H3,(H,9,10,11)
    • InChI Key： IEVPXSBGABKEOL-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CN=C2C=1NC=N2)=O

Computed Properties

  • Exact Mass: 177.054
  • Monoisotopic Mass: 177.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.9

Experimental Properties

  • Density: 1.46
  • Boiling Point: 294.9°C at 760 mmHg
  • Flash Point: 149.7°C
  • Refractive Index: 1.673

Methyl 3H-imidazo[4,5-B]pyridine-7-carboxylate Pricemore >>

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